Cas no 125709-31-1 (Licoarylcoumarin)

• Product Name: Licoarylcoumarin
• CAS No: 125709-31-1
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 185060
• PubChem ID: 10090416
• Update Time: 2025-04-19

Licoarylcoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-
• 2H-1-Benzopyran-2-one,3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propenyl)-7-hydroxy-5-methoxy- (9CI)
• Licoarylcoumarin
• LMPK12160019
• Q27137441
• 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-8-(2-methylbut-3-en-2-yl)-2H-chromen-2-one
• AKOS040761982
• CHEMBL3808458
• CHEBI:69100
• 3-(2,4-Dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-2H-1-benzopyran-2-one
• SCHEMBL4475780
• FS-8194
• KY5XP9AS2M
• 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-8-(2-methylbut-3-en-2-yl)chromen-2-one
• UNII-KY5XP9AS2M
• 2H-1-Benzopyran-2-one, 3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-
• 125709-31-1

• Inchi： 1S/C21H20O6/c1-5-21(2,3)18-16(24)10-17(26-4)14-9-13(20(25)27-19(14)18)12-7-6-11(22)8-15(12)23/h5-10,22-24H,1H2,2-4H3
• InChI Key： LCRIQVFKVCYUAO-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2O)O)=CC2=C(C=C(C(=C12)C(C=C)(C)C)O)OC)=O

Computed Properties

• Exact Mass: 368.126
• Monoisotopic Mass: 368.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.2
• Molecular Weight: 368.4

Experimental Properties

• Color/Form: Powder
• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids